N-(2-ethylphenyl)-5-(4-fluorophenyl)oxazole-2-carboxamide

• IUPAC Name: N-(2-ethylphenyl)-5-(4-fluorophenyl)-1,3-oxazole-2-carboxamide
• InChI: InChI=1S/C18H15FN2O2/c1-2-12-5-3-4-6-15(12)21-17(22)18-20-11-16(23-18)13-7-9-14(19)10-8-13/h3-11H,2H2,1H3,(H,21,22)
• InChI Key: NWEFOAMUXVZAQT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)C2=NC=C(O2)C3=CC=C(C=C3)F
• Molecular Formula: C18H15FN2O2
• Molecular Weight: 310.3 g/mol
• CAS No.: 955659-44-6

Description

N-(2-ethylphenyl)-5-(4-fluorophenyl)oxazole-2-carboxamide is a useful research compound. Its molecular formula is C18H15FN2O2 and its molecular weight is 310.328. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry Applications

N-(2-ethylphenyl)-5-(4-fluorophenyl)oxazole-2-carboxamide and related oxazole derivatives have been extensively studied for their biological activities. For instance, the microwave-assisted synthesis of hybrid molecules containing oxazole moieties has revealed compounds with antimicrobial, antilipase, and antiurease activities (Başoğlu et al., 2013). Similarly, oxazole-4-carboxamide derivatives have shown promising anticancer properties against various human cancer cell lines, including breast, colorectal, and colon cancer (Aliabadi et al., 2010).

Synthetic Methodology

The compound's structural motif has facilitated developments in synthetic methodology. For example, a gold-catalyzed [3 + 2] annulation strategy employing α-oxo gold carbenes has been utilized for an efficient synthesis of 2,4-disubstituted oxazoles, highlighting the compound's role in advancing oxidative gold catalysis (Luo et al., 2012). Another study demonstrates the synthesis of 2-phenyl-4,5-substituted oxazoles via copper-catalyzed intramolecular cyclization, presenting a novel approach for functionalizing enamides (Kumar et al., 2012).

Material Science

In material science, oxazole derivatives, including those structurally related to this compound, have been utilized in the development of fluorescent molecular probes. These compounds exhibit strong solvent-dependent fluorescence, making them suitable for studying biological events and processes (Diwu et al., 1997). Furthermore, the synthesis and characterization of oxazole-4-carboxylate derivatives with high fluorescence quantum yields and moderate solvent sensitivity suggest their potential as fluorescent probes in peptide research (Ferreira et al., 2010).